Cas no 651768-07-9 (Octanediamide, N-methoxy-N-methyl-N'-phenyl-)
651768-07-9 structure
Product Name:Octanediamide, N-methoxy-N-methyl-N'-phenyl-
CAS No:651768-07-9
MF:C16H24N2O3
MW:292.373364448547
CID:403344
PubChem ID:71376590
Update Time:2025-04-19
Octanediamide, N-methoxy-N-methyl-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Octanediamide, N-methoxy-N-methyl-N'-phenyl-
- N'-methoxy-N'-methyl-N-phenyloctanediamide
- DTXSID30799273
- 651768-07-9
- N~1~-Methoxy-N~1~-methyl-N~8~-phenyloctanediamide
-
- Inchi: 1S/C16H24N2O3/c1-18(21-2)16(20)13-9-4-3-8-12-15(19)17-14-10-6-5-7-11-14/h5-7,10-11H,3-4,8-9,12-13H2,1-2H3,(H,17,19)
- InChI Key: WAUYUNVIUOUMFQ-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCC(NC1C=CC=CC=1)=O)N(C)OC
Computed Properties
- Exact Mass: 292.17882
- Monoisotopic Mass: 292.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.64
Octanediamide, N-methoxy-N-methyl-N'-phenyl- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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